Cas no 61396-72-3 (1,2-Propanediol, 3-(4-bromophenyl)-)

• Product Name: 1,2-Propanediol, 3-(4-bromophenyl)-
• CAS No: 61396-72-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 480952
• PubChem ID: 20332740
• Update Time: 2025-04-19

1,2-Propanediol, 3-(4-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol, 3-(4-bromophenyl)-
• 3-(4-bromophenyl)-1,2-propanediol
• 3-(4-bromophenyl)propane-1,2-diol
• DRTMEBRUKSUOCK-UHFFFAOYSA-N
• 3-(4-bromo-phenyl)-propane-1,2-diol
• 61396-72-3
• DTXSID40605578
• SCHEMBL2457986

• Inchi： 1S/C9H11BrO2/c10-8-3-1-7(2-4-8)5-9(12)6-11/h1-4,9,11-12H,5-6H2
• InChI Key： DRTMEBRUKSUOCK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CC(CO)O

Computed Properties

• Exact Mass: 229.99423
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46